Cas no 92443-13-5 (2-Methyl-1H-benzodimidazole-5-carbonitrile)

2-Methyl-1H-benzodimidazole-5-carbonitrile structure
92443-13-5 structure
Product Name:2-Methyl-1H-benzodimidazole-5-carbonitrile
CAS No:92443-13-5
MF:C9H7N3
MW:157.171981096268
MDL:MFCD06659814
CID:803328
Update Time:2023-11-22

2-Methyl-1H-benzodimidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1H-benzo[d]imidazole-5-carbonitrile
    • 1H-Benzimidazole-6-carbonitrile,2-methyl-
    • 2-methyl-1H-benzimidazole-5-carbonitrile(SALTDATA: FREE)
    • 2-methyl-1H-Benzimidazole-6-carbonitrile
    • 2-methyl-3H-benzimidazole-5-carbonitrile
    • 2-Methyl-1H-benzimidazole-5-carbonitrile
    • 2-Methyl-5-cyan-benzimidazol
    • 2-METHYLBENZIMIDAZOLE-5-CARBONITRILE
    • 5-CYANO-2-METHYL-BENZIMIDAZOLE
    • 1H-Benzimidazole-5-carbonitrile, 2-methyl- (9CI)
    • 2-Methyl-1H-benzimidazole-6-carbonitrile (ACI)
    • 5(or 6)-Benzimidazolecarbonitrile, 2-methyl- (7CI)
    • 2-Methyl-1H-1,3-benzodiazole-5-carbonitrile
    • 2-Methyl-1H-1,3-benzodiazole-6-carbonitrile
    • 2-Methyl-1H-benzodimidazole-5-carbonitrile
    • MDL： MFCD06659814
    • Inchi： 1S/C9H7N3/c1-6-11-8-3-2-7(5-10)4-9(8)12-6/h2-4H,1H3,(H,11,12)
    • InChI Key： QPFHANMJUAOJKH-UHFFFAOYSA-N
    • SMILES： N#CC1C=C2C(NC(C)=N2)=CC=1

Computed Properties

  • Exact Mass: 157.06400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 52.47000
  • LogP: 1.74298

2-Methyl-1H-benzodimidazole-5-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-1H-benzodimidazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M337363-2.5mg
2-Methyl-1H-benzo[d]imidazole-5-carbonitrile
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abcr
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abcr
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2-Methyl-1H-benzimidazole-5-carbonitrile, 95%; .
 92443-13-5 95%
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abcr
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2-Methyl-1H-benzodimidazole-5-carbonitrile Production Method

Production Method 1

17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: 2-Butenenitrile Catalysts: Palladium (carbon supported) Solvents: Toluene ;  1.5 h, 170 °C
Reference
Microwave-Assisted Synthesis of Polysubstituted Benzimidazoles by Heterogeneous Pd-Catalyzed Oxidative C-H Activation of Tertiary Amines
De Luca, Lidia; Porcheddu, Andrea, European Journal of Organic Chemistry, 2011, 2011(29), 5791-5795

Production Method 2

1445-45-0 1445-45-0
6393-40-4 6393-40-4
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: Acetic acid ,  Indium Solvents: Ethyl acetate ;  6 h, reflux
Reference
Indium-mediated one-pot benzimidazole synthesis from 2-nitroanilines or 1,2-dinitroarenes with orthoesters
Kim, Jaeho; Kim, Jihye; Lee, Hyunseung; Lee, Byung Min; Kim, Byeong Hyo, Tetrahedron, 2011, 67(41), 8027-8033

Production Method 3

17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  rt; 15 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Preparation of oxadiazole compounds as S1P1 agonists
, United States, , ,

Production Method 4

29289-18-7 29289-18-7
92443-13-5 92443-13-5
405314-03-6 405314-03-6
Reaction Conditions
1.1 Catalysts: Sucrose Solvents: Ethanol ,  Acetone
Reference
Reductive cyclization with baker's yeast of 4-alkyl-2-nitroacetanilides to 6-alkylbenzimidazoles and 1-hydroxy-2-methyl-6-alkylbenzimidazoles
Navarro-Ocana, Arturo; Olguin, Luis F.; Luna, Hector; Jimenez-Estrada, Manuel; Barzana, Eduardo, Journal of the Chemical Society, 2001, (21), 2754-2756

Production Method 5

141-82-2 141-82-2
17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  8 h, 120 °C
Reference
Oxalic/malonic acids as carbon building blocks for benzazole, quinazoline and quinazolinone synthesis
Sharma, Saurabh; Bhattacherjee, Dhananjay; Das, Pralay, Organic & Biomolecular Chemistry, 2018, 16(8), 1337-1342

Production Method 6

99512-10-4 99512-10-4
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: Stannous chloride ;  1 min, rt → 130 °C; 5 min, 130 °C
Reference
Rapid one-pot preparation of 2-substituted benzimidazoles from 2-nitroanilines using microwave conditions
VanVliet, David S.; Gillespie, Paul; Scicinski, Jan J., Tetrahedron Letters, 2005, 46(39), 6741-6743

Production Method 7

17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Rhodium (polymer supported) Solvents: Ethanol ,  1,4-Dioxane ;  48 h, 130 °C; 130 °C → rt
1.2 Reagents: Water ;  rt
Reference
Supported Rhodium (Rh@PS) Catalyzed Benzimidazoles Synthesis using Ethanol/Methanol as C2H3/CH Source
Sharma, Saurabh; Sharma, Ajay; Yamini; Das, Pralay, Advanced Synthesis & Catalysis, 2019, 361(1), 67-72

Production Method 8

17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Catalysts: Rhodium ,  Amberlite IRA 900 (Cl - form) Solvents: 1,4-Dioxane ;  48 h, 140 °C
1.2 Reagents: Water
Reference
Rhodium catalyzed 2-alkyl-benzimidazoles synthesis from benzene-1,2-diamines and tertiary alkylamines as alkylating agents
Yamini ; Sharma, Saurabh ; Das, Pralay, Applied Organometallic Chemistry, 2021, 35(8),

Production Method 9

17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 12 h, reflux
Reference
Cyano-benzimidazole salts for electrochemical cells and method for synthesis thereof
, United States, , ,

Production Method 10

141-82-2 141-82-2
17626-40-3 17626-40-3
92443-13-5 92443-13-5
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  24 h, 130 °C
Reference
Diheterocycle-substituted pyridine-2(1H)-ketone derivative, preparation method and pharmaceutical application
, World Intellectual Property Organization, , ,

Production Method 11

29289-18-7 29289-18-7
92443-13-5 92443-13-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Acetic acid ;  30 min, 20 bar, 150 °C
Reference
A Novel One-pot Benzimidazole Ring Formation via a Continuous Flow Selective Reductive Cyclization Method
Szabo, Balazs; Faigl, Ferenc; Eles, Janos; Greiner, Istvan, Current Organic Chemistry, 2018, 22(19), 1940-1944

2-Methyl-1H-benzodimidazole-5-carbonitrile Raw materials

2-Methyl-1H-benzodimidazole-5-carbonitrile Preparation Products

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